Cas no 45738-06-5 (1-oxoisoindole)
1-oxoisoindole structure
Product name:1-oxoisoindole
1-oxoisoindole Chemical and Physical Properties
Names and Identifiers
-
- 1-oxoisoindole
- isoindol-1-one
- 1H-Isoindol-1-one
- ISOINDOLONE
- XTBAPWCYTNCZTO-UHFFFAOYSA-N
- 45738-06-5
- BDBM50137366
- CHEMBL352926
- 1h-isoindolone
- DA-05708
- SCHEMBL113314
- AKOS006313837
- DTXSID80196612
-
- Inchi： InChI=1S/C8H5NO/c10-8-7-4-2-1-3-6(7)5-9-8/h1-5H
- InChI Key： XTBAPWCYTNCZTO-UHFFFAOYSA-N
- SMILES： O=C1N=Cc2ccccc12 |c:2|
Computed Properties
- Exact Mass: 131.03700
- Monoisotopic Mass: 131.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43000
- LogP: 0.69490
1-oxoisoindole Security Information
1-oxoisoindole Customs Data
- HS CODE：2933790090
- Customs Data：
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
1-oxoisoindole Related Literature
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1. Approaches to the synthesis of non-racemic 3-substituted isoindolinone derivativesSteven M. Allin,Christopher J. Northfield,Michael I. Page,Alexandra M. Z. Slawin J. Chem. Soc. Perkin Trans. 1 2000 1715
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Vannapha Pharikronburee,Teerachai Punirun,Darunee Soorukram,Chutima Kuhakarn,Patoomratana Tuchinda,Vichai Reutrakul,Manat Pohmakotr Org. Biomol. Chem. 2013 11 2022
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3. Regiochemistry in aryl radical cyclisations (5-exo versus 6-endo) of N-vinylic 2-iodobenzamidesHiroyuki Ishibashi,Kohei Ohata,Michiyo Niihara,Tatsunori Sato,Masazumi Ikeda versus 6-endo) of N-vinylic 2-iodobenzamides. Hiroyuki Ishibashi Kohei Ohata Michiyo Niihara Tatsunori Sato Masazumi Ikeda J. Chem. Soc. Perkin Trans. 1 2000 547
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4. Use of chloroalkenylamines for the synthesis of 1-azabicyclo[3.3.0]octane and 1-azabicyclo[4.3.0]nonane derivativesAlistair W. Lochead,George R. Proctor,Michael P. L. Caton J. Chem. Soc. Perkin Trans. 1 1984 2477
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Pallav Jyoti Arandhara,Bipin Kumar Behera,Subhamoy Biswas,Anil K. Saikia Org. Biomol. Chem. 2023 21 8772
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